(Cyclopropylmethyl)(dicyclopropylmethyl)amine

• Molecular Formula: C11H19N
• Molecular Weight: 165.27 g/mol
• IUPAC Name: 1,1-dicyclopropyl-N-(cyclopropylmethyl)methanamine
• InChI: InChI=1S/C11H19N/c1-2-8(1)7-12-11(9-3-4-9)10-5-6-10/h8-12H,1-7H2
• InChI Key: XRJGRNAIZSYGIS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC(C2CC2)C3CC3

Description

(Cyclopropylmethyl)(dicyclopropylmethyl)amine is a chemical compound of significant interest in medicinal chemistry and pharmaceutical research, particularly for its role as a key structural motif in the development of ligands for G protein-coupled receptors (GPCRs). This compound features a distinctive amine center with both cyclopropylmethyl and dicyclopropylmethyl substituents, which are known to confer unique conformational and electronic properties that enhance binding affinity and selectivity at biological targets. Current research indicates that the dicyclopropylmethyl group is a critical pharmacophoric element in potent antagonists for serotonin receptors, specifically the 5-HT2B and 5-HT2C subtypes . Compounds featuring this moiety have demonstrated nanomolar affinity (Ki values in the 11-23 nM range for 5-HT2B), functioning as antagonists in Gq-mediated signaling pathways . This mechanism is relevant for investigating chronic conditions such as fibrosis and pain . Furthermore, cyclopropylamine derivatives are well-established in pharmaceutical applications, underpinning the broader utility of this chemical class . This product is provided strictly For Research Use Only. It is not intended for diagnostic or therapeutic applications in humans or animals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Cyclopropylmethyl)(dicyclopropylmethyl)amine typically involves the reaction of cyclopropylmethylamine with dicyclopropylmethyl chloride under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane, with a base like sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then stirred at room temperature for several hours to ensure complete conversion.

Industrial Production Methods

Industrial production of (Cyclopropylmethyl)(dicyclopropylmethyl)amine follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors to maintain consistent reaction conditions and improve yield. The product is then purified using distillation or recrystallization techniques to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions

(Cyclopropylmethyl)(dicyclopropylmethyl)amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding amine oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to convert the compound into its corresponding amine.

Substitution: The compound can undergo nucleophilic substitution reactions with halides or other electrophiles to form substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: Amine oxides.

Reduction: Primary or secondary amines.

Substitution: Substituted amines with various functional groups.

Scientific Research Applications

(Cyclopropylmethyl)(dicyclopropylmethyl)amine, also known as N-(Dicyclopropylmethyl)cyclopropanamine , is a cyclopropyl amine derivative . While direct applications of this specific compound are not widely documented in the provided search results, the related classes of compounds, such as cyclopropylamines and dicyclohexylamines, have notable applications in pharmaceutical and industrial fields .

Cyclopropyl Amines
Cyclopropyl amine derivatives have a range of applications, particularly in pharmaceuticals . These compounds can modulate the activity of H3 receptors, which are associated with various illnesses and system activities, including memory, cognitive processes, nerve processes, cardiovascular function, and blood glucose regulation . Cyclopropylamine derivatives may act as antagonists, inverse agonists, agonists, or partial agonists of the H3 receptor .

Pharmaceutical Applications of Cyclopropylmethylamines
Cyclopropylmethylamines are used as pharmaceuticals, particularly for their influence on the cardiovascular system . They possess depressant actions on the central nervous system, potentially resulting in hypnosis, analgesic action, and/or antipsychotic effects . These compounds are also used as anti-hypertensive drugs .

Dicyclohexylamine Applications
Dicyclohexylamine is a secondary amine with the chemical formula HN(C6H11)2 . It is used in the production of:

• Antioxidants in rubber and plastics
• Vulcanization accelerators for rubber
• Corrosion inhibitors in steam pipes and boilers
• Agrochemicals
• Textile chemicals
• Catalysts for flexible polyurethane foams

Table 1: Comparison of Cyclopropylamines and Dicyclohexylamines Applications

Application	Cyclopropylamines	Dicyclohexylamine
Pharmaceutical	H3 receptor modulation, cardiovascular system influence, central nervous system depressant, anti-hypertensive drugs	Not specified in the search results.
Industrial	Not specified in the search results.	Antioxidants, vulcanization accelerators, corrosion inhibitors, agrochemicals, textile chemicals, catalysts

Mechanism of Action

The mechanism of action of (Cyclopropylmethyl)(dicyclopropylmethyl)amine involves its interaction with specific molecular targets. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The cyclopropyl groups provide steric hindrance, which can influence the binding affinity and selectivity of the compound for its targets. The exact pathways involved depend on the specific application and target molecule.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

Key Compounds:

N-Cyclopropylmethyl Derivatives Compound 5a (): A morphinan derivative with a cyclopropylmethyl group (C₄H₇–) exhibits high κ-opioid receptor affinity (Kᵢ = 0.049 nM) and enhanced κ/μ selectivity compared to simpler analogs . Cyclopropyl(phenyl)methylamine (): Incorporates a phenyl group, increasing aromatic interactions.

Dicyclopropylmethyl Derivatives

• (Dicyclopropylmethyl)amine hydrochloride (): A primary amine with a dicyclopropylmethyl group, used in synthetic intermediates. Its hydrochloride salt form improves solubility for pharmaceutical applications .

Structural Impact on Properties:

• Lipophilicity: Dicyclopropylmethyl groups increase logP values compared to mono-cyclopropylmethyl analogs, affecting membrane permeability and metabolic stability .
• Steric Hindrance : Bulkier substituents (e.g., dicyclopropylmethyl) may reduce enzymatic degradation but limit receptor binding pocket compatibility .

Pharmacological Activity Comparison

Compound Name	Biological Activity	Selectivity/Notes	Reference
(Cyclopropylmethyl)(dicyclopropylmethyl)amine	Under investigation (theoretical)	Potential dual opioid receptor activity	N/A
Compound 5a (κ-opioid agonist)	Kᵢ = 0.049 nM at κ-receptor; κ/μ = 30	Long-acting analgesic candidate
Cyclorphan (N-cyclopropylmethyl analog)	Mixed κ-agonist/μ-antagonist	Lower κ/μ selectivity vs. 5a
N-Substituted benzomorphans ()	Narcotic antagonists (3–5× potency of nalorphine)	Analgesic and antagonist dual activity

• Receptor Selectivity : Cyclopropylmethyl groups enhance κ-receptor affinity, while dicyclopropylmethyl may introduce antagonistic properties due to increased steric bulk .
• Solubility : Hydrophilicity-tuned analogs (e.g., piperazine derivatives in ) show improved aqueous solubility, critical for drug formulation .

Physicochemical Properties

Property	(Cyclopropylmethyl)(dicyclopropylmethyl)amine	Compound 5a	Cyclopropyl(phenyl)methylamine
Molecular Formula	C₁₁H₁₉N (estimated)	C₁₉H₂₃N₃O₂S	C₁₁H₁₅N
Molecular Weight	~165.28 g/mol	357.47 g/mol	161.25 g/mol
Physical State	Solid (predicted)	Solid	Liquid
Solubility	Low (hydrophobic substituents)	Moderate (salt form)	Low (high logP)

• Synthetic Accessibility : Pd-catalyzed amination () and tandem nitration-reduction () are viable routes for cyclopropylmethyl analogs. Dicyclopropylmethyl derivatives may require specialized alkylation steps .

Biological Activity

(Cyclopropylmethyl)(dicyclopropylmethyl)amine is a compound of interest due to its potential biological activities, particularly in the context of cancer treatment and other therapeutic applications. This article reviews the existing literature on the biological activity of this compound, emphasizing its mechanisms, efficacy, and potential applications.

Chemical Structure

The compound is characterized by the presence of cyclopropyl and dicyclopropyl groups attached to an amine. This unique structure may contribute to its biological properties, particularly in interactions with biological targets.

Biological Activity Overview

Research indicates that compounds containing cyclopropyl groups often exhibit significant biological activities, including anticancer properties. The integration of amine functionalities into these structures has been shown to enhance their efficacy against various cancer cell lines.

Key Findings

• Anticancer Activity :
  • A study on aminated (cyclopropylmethyl)phosphonates demonstrated that these compounds exhibit notable anti-pancreatic cancer properties at low micromolar concentrations. Specifically, one derivative showed an IC50 value of approximately 45 µM, indicating potent inhibition of pancreatic cancer cell proliferation .
  • The introduction of amine groups into the cyclopropyl framework significantly boosted anticancer activity, suggesting that structural modifications can enhance therapeutic efficacy .
• Mechanism of Action :
  • The mechanism by which (cyclopropylmethyl)(dicyclopropylmethyl)amine exerts its effects may involve interference with cellular signaling pathways or direct cytotoxic effects on tumor cells. Research into similar compounds has indicated that they can induce apoptosis in cancer cells through various pathways, including the modulation of ion channels and inhibition of proliferation .
• Structure-Activity Relationship (SAR) :
  • Studies have highlighted the importance of specific functional groups in enhancing the biological activity of cyclopropyl-containing compounds. For instance, lipophilic and rigid functional groups at certain positions have been shown to improve potency against multidrug-resistant (MDR) cancer cells .

Data Table: Biological Activity of Related Compounds

Compound Name	IC50 (µM)	Cancer Type	Mechanism of Action
Diethyl (1-(4-(benzylamino)butyl)cyclopropyl)methylphosphonate	45	Pancreatic Cancer	Cell proliferation inhibition
Cyclopropylmethyl analogue	Varies	MDR Cancer Cells	Induction of apoptosis
Dicyclopropylmethyl derivative	Not specified	Various Tumors	Ion channel modulation

Case Studies

• Study on Anticancer Properties :
  • A detailed investigation into aminated phosphonates revealed that modifications to the cyclopropyl structure significantly impacted their anticancer activity. The study emphasized that specific amine substitutions could lead to enhanced potency against pancreatic cancer cells, supporting the hypothesis that structural diversity in amines can yield better therapeutic agents .
• Ion Channel Activity :
  • Research involving diketopiperazines indicated that similar structural motifs could influence ion channel activity, which is crucial for maintaining cellular homeostasis and signaling. This suggests that (cyclopropylmethyl)(dicyclopropylmethyl)amine might also interact with ion channels, providing another avenue for its biological effects .

Q & A

Basic Research Questions

Q. What is the correct IUPAC nomenclature for (Cyclopropylmethyl)(dicyclopropylmethyl)amine, and how does its structure influence reactivity?

• Answer : The IUPAC name follows the format for secondary amines, where substituents are listed alphabetically and enclosed in parentheses. The cyclopropylmethyl groups are branched substituents attached to the nitrogen atom. The rigid cyclopropane rings introduce steric hindrance and electronic effects, potentially reducing nucleophilicity at the nitrogen center and influencing reaction pathways such as alkylation or acylation .

Q. What are the recommended safety protocols for handling (Cyclopropylmethyl)(dicyclopropylmethyl)amine in laboratory settings?

• Answer : Key safety measures include:

• PPE : Gloves, lab coat, and goggles to prevent skin/eye contact .
• Ventilation : Use fume hoods to avoid inhalation of vapors or aerosols .
• First Aid : Immediate flushing with water for eye/skin exposure and medical consultation if irritation persists .
• Storage : In a cool, dry place away from oxidizing agents .

Q. What synthetic routes are commonly employed to prepare (Cyclopropylmethyl)(dicyclopropylmethyl)amine?

• Answer : Two primary methods:

• Reductive Amination : Reacting cyclopropylmethylamine with dicyclopropylmethyl ketone in the presence of a reducing agent (e.g., NaBH₃CN) .
• Nucleophilic Substitution : Using a cyclopropylmethyl halide and dicyclopropylmethylamine under basic conditions (e.g., K₂CO₃ in DMF) .
• Key Consideration : Steric bulk from cyclopropyl groups may necessitate elevated temperatures or prolonged reaction times .

Advanced Research Questions

Q. How can researchers address contradictory data in studies evaluating the biological activity of (Cyclopropylmethyl)(dicyclopropylmethyl)amine?

• Answer : Contradictions may arise from variations in assay conditions (e.g., receptor binding vs. functional assays) or impurities. Mitigation strategies include:

• Reproducibility Checks : Replicate experiments across independent labs using standardized protocols .
• Analytical Validation : Confirm compound purity via HPLC or LC-MS to rule out degradation products .
• Meta-Analysis : Compare results across studies while controlling for variables like dosage or solvent effects .

Q. What methodologies are optimal for characterizing the stability and degradation products of (Cyclopropylmethyl)(dicyclopropylmethyl)amine under stress conditions?

• Answer :

• Forced Degradation Studies : Expose the compound to heat (40–80°C), UV light, and acidic/alkaline conditions .
• Analytical Tools :
• HPLC-MS : Identify degradation products via mass fragmentation patterns .
• NMR Spectroscopy : Track structural changes, such as ring-opening of cyclopropane under extreme pH .

Q. How does the compound’s stereoelectronic profile affect its interaction with biological targets (e.g., opioid receptors)?

• Answer : The cyclopropane rings impose a unique conformational constraint, potentially enhancing selectivity for receptors with hydrophobic binding pockets. For example:

• In Silico Docking : Compare binding affinities of (cyclopropylmethyl)(dicyclopropylmethyl)amine analogs with/without cyclopropane substituents .
• Pharmacological Assays : Use competitive binding assays (e.g., radioligand displacement) to quantify receptor affinity .

Q. What regulatory considerations apply to research involving (Cyclopropylmethyl)(dicyclopropylmethyl)amine, given its structural similarity to controlled substances?

• Answer : The compound’s analog status under the UK Misuse of Drugs Act 1971 (Schedule 1, Class A) requires:

• Documentation : Maintain detailed records of synthesis, usage, and disposal .
• Licensing : Obtain approvals for handling controlled substance analogs in jurisdictions where applicable .